N-(4-fluorophenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide

• Molecular Formula: C13H17FN2OS
• Molecular Weight: 268.35 g/mol
• IUPAC Name: N-(4-fluorophenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C13H17FN2OS/c14-11-3-5-12(6-4-11)15-13(18)16-7-1-2-10(8-16)9-17/h3-6,10,17H,1-2,7-9H2,(H,15,18)
• InChI Key: WJLZEXZLTAFSCA-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)C(=S)NC2=CC=C(C=C2)F)CO

Description

N-(4-fluorophenyl)-3-(hydroxymethyl)piperidine-1-carbothioamide, also known as fluorolintane, is a research chemical that belongs to the piperidine class. It is a synthetic compound that is not approved for human consumption and is only used for scientific research purposes. Fluorolintane is a potent and selective dopamine reuptake inhibitor that has been studied for its potential therapeutic benefits in treating neurological disorders.

Mechanism of Action

Fluorolintane works by inhibiting the reuptake of dopamine, a neurotransmitter that is involved in regulating movement, motivation, and reward. By blocking the reuptake of dopamine, N-(4-fluorophenyl)-3-(hydroxymethyl)piperidine-1-carbothioamidee increases the concentration of dopamine in the brain, which can improve motor function and cognitive performance.
Biochemical and Physiological Effects:
Fluorolintane has been shown to increase dopamine levels in the brain, which can improve motor function and cognitive performance. It has also been shown to increase the release of norepinephrine and serotonin, two neurotransmitters that are involved in regulating mood and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-3-(hydroxymethyl)piperidine-1-carbothioamidee in lab experiments is its potency and selectivity as a dopamine reuptake inhibitor. This makes it a useful tool for studying the role of dopamine in neurological disorders. However, one limitation of using N-(4-fluorophenyl)-3-(hydroxymethyl)piperidine-1-carbothioamidee is its potential toxicity and lack of long-term safety data.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-3-(hydroxymethyl)piperidine-1-carbothioamidee. One area of interest is its potential therapeutic benefits in treating neurological disorders such as Parkinson's disease and ADHD. Another area of interest is its potential use as a tool for studying the role of dopamine in addiction and reward pathways. Additionally, further research is needed to determine the long-term safety and toxicity of N-(4-fluorophenyl)-3-(hydroxymethyl)piperidine-1-carbothioamidee.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-3-(hydroxymethyl)piperidine-1-carbothioamidee involves the reaction of 4-fluorophenylacetonitrile with 3-hydroxymethylpiperidine-1-carbothioamide in the presence of a reducing agent such as lithium aluminum hydride. This reaction results in the formation of the desired compound, which can be purified and characterized using various analytical techniques.

Scientific Research Applications

Fluorolintane has been studied extensively for its potential therapeutic benefits in treating neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). It has been shown to increase dopamine levels in the brain, which can improve motor function and cognitive performance.